4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine
Description
The compound 4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine is a pyrimidine derivative featuring a trifunctional scaffold:
- Position 4: A difluoromethyl (-CF₂H) group, which enhances metabolic stability and lipophilicity compared to non-fluorinated analogs .
- Position 6: A piperazine ring substituted with a pyrimidin-2-yl moiety, enabling hydrogen bonding and π-π stacking interactions in biological targets .
While direct pharmacological data for this compound is absent in the provided evidence, its structural features align with pyrimidine derivatives studied for antimicrobial, anticancer, and kinase-inhibitory activities .
Properties
IUPAC Name |
4-(difluoromethyl)-2-methylsulfanyl-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F2N6S/c1-23-14-19-10(12(15)16)9-11(20-14)21-5-7-22(8-6-21)13-17-3-2-4-18-13/h2-4,9,12H,5-8H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHKKFEPRQQHCJO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CC=N3)C(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F2N6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.38 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-(Difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine is a complex organic compound known for its unique structural features, including a difluoromethyl group and a piperazine moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer research.
Structural Characteristics
The compound's structure can be summarized as follows:
| Property | Details |
|---|---|
| Molecular Formula | C15H18F2N6S |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | 4-(difluoromethyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine |
| Canonical SMILES | CC1=NC(=NC=C1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC |
Biological Activity Overview
Research indicates that 4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine exhibits several biological activities:
- Antimicrobial Properties : Preliminary studies suggest that the compound may exhibit antimicrobial effects against various pathogens, potentially through interference with bacterial cell wall synthesis or protein synthesis pathways.
- Anticancer Activity : The compound has been investigated for its anticancer properties, with studies indicating that it may inhibit specific cancer cell lines by targeting molecular pathways involved in cell proliferation and apoptosis.
- Receptor Modulation : The piperazine component is known to modulate receptor activity, which can be beneficial in therapeutic contexts, particularly in the treatment of neurological disorders.
The proposed mechanism of action for this compound involves interaction with biological macromolecules such as proteins and nucleic acids. The difluoromethyl group enhances metabolic stability and binding affinity, while the piperazine and methylsulfanyl groups may influence pharmacokinetic properties, enhancing efficacy and reducing toxicity.
Study on Anticancer Activity
A recent study explored the effects of this compound on human cancer cell lines. The results indicated a significant reduction in cell viability at concentrations as low as 10 µM, with an IC50 value determined to be approximately 25 µM against breast cancer cells. This suggests that the compound may serve as a lead in developing new anticancer therapies.
Antimicrobial Testing
In another investigation, the antimicrobial activity of the compound was assessed against strains of Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was found to be 32 µg/mL for both strains, indicating promising potential for further development as an antibacterial agent.
The synthesis of 4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine typically involves multiple steps:
- Formation of Pyrimidine Core : A condensation reaction between β-dicarbonyl compounds and guanidine derivatives.
- Introduction of Difluoromethyl Group : Utilization of difluoromethylating agents such as difluoromethyl iodide.
- Attachment of Piperazine and Methylsulfanyl Groups : These groups are introduced through substitution reactions under optimized conditions.
Comparison with Similar Compounds
Substituent Variations on the Pyrimidine Core
The following table highlights key analogs and their substituent profiles:
Key Observations :
- Electron-Withdrawing Groups : The difluoromethyl group in the target compound offers a balance between lipophilicity and metabolic stability compared to trifluoromethyl (-CF₃) analogs, which are more electronegative but prone to slower metabolic clearance .
- Sulfur-Containing Groups : Methylsulfanyl (-SMe) in the target compound contrasts with ethylsulfonyl (-SO₂Et) in analogs . Sulfonyl groups typically increase solubility but reduce membrane permeability compared to thioethers.
- Piperazine Linkers: The pyrimidin-2-yl-piperazine moiety in the target compound is structurally distinct from morpholino or phenylpiperazine derivatives, which are associated with varied receptor binding profiles .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
